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A Note on Nomenclature: The topic of "1-Bromo-3-methylpentan-4-one" presents a
nomenclatural ambiguity. According to IUPAC naming conventions, the principal functional
group (in this case, the ketone) should be assigned the lowest possible locant. In a pentanone,
the ketone can only be at position 2 or 3. A "pentan-4-one" would be correctly named as a
pentan-2-one. This guide will, therefore, focus on a structurally related, correctly named isomer,
1-bromo-4-methylpentan-3-one, and its corresponding alkane, 1-bromo-3-methylpentane, to
provide a comprehensive technical overview for researchers, scientists, and drug development
professionals.

Introduction: The Role of Brominated Aliphatics in
Synthesis

Brominated aliphatic compounds are versatile building blocks in organic synthesis. The
presence of a bromine atom introduces a reactive handle for nucleophilic substitution and
organometallic coupling reactions, making these compounds valuable precursors for more
complex molecular architectures. The inclusion of a ketone functionality, as in 1-bromo-4-
methylpentan-3-one, further expands its synthetic utility, allowing for modifications at both the
electrophilic carbonyl carbon and the carbon bearing the bromine. This guide provides a
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detailed exploration of the chemical identity, properties, synthesis, and applications of these
important synthetic intermediates.

Chemical Identity and Synonyms

A clear identification of chemical compounds is crucial for reproducible research. The following
tables summarize the key identifiers and synonyms for 1-bromo-4-methylpentan-3-one and 1-

bromo-3-methylpentane.

Table 1: Chemical Identifiers and Synonyms for 1-Bromo-4-methylpentan-3-one

Identifier Value

IUPAC Name 1-bromo-4-methylpentan-3-one[1]

CAS Number 1379227-14-1[1]

Molecular Formula C6H11BrO[1]

Molecular Weight 179.06 g/mol

InChl Key NHFQFFKFZDTIRI-UHFFFAOYSA-N[1]
Synonyms Enamine-ENAH98522152

Table 2: Chemical Identifiers and Synonyms for 1-Bromo-3-methylpentane

Identifier Value
IUPAC Name 1-bromo-3-methylpentane[2]
CAS Number 51116-73-5[2]

Molecular Formula

C6H13BI[2]

Molecular Weight 165.07 g/mol [2]

InChl Key MDCCBJLCTOTLKM-UHFFFAOY SA-N[2][3]
Pentane, 1-bromo-3-methyl-[2][3], 3-methyl-1-

Synonyms

pentylbromide[2]
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Physicochemical Properties

Understanding the physical and chemical properties of a compound is essential for designing
experiments and ensuring safe handling.

Table 3: Physicochemical Properties of 1-Bromo-3-methylpentane

Property Value Source
Boiling Point 146 °C (lit.) [4]
Density 1.134 g/mL at 25 °C (lit.) [4]
Refractive Index n20/D 1.446 (lit.) [4]
Flash Point 113 °F
N Log10 of Water solubility in
Water Solubility [5]
mol/l: -2.52

Octanol/Water Partition
o 2.817 [5]
Coefficient

Note: Detailed experimental physicochemical data for 1-bromo-4-methylpentan-3-one is not
readily available in public databases. However, its properties can be inferred to be similar to
other brominated ketones of comparable molecular weight.

Synthesis and Reactivity

The synthesis of brominated aliphatics can be achieved through various established methods
in organic chemistry.

Synthesis of 1-Bromo-3-methylpentane

A common route to primary alkyl bromides is from the corresponding alcohol. For 1-bromo-3-
methylpentane, this would involve the bromination of 3-methyl-1-pentanol.

Experimental Protocol: Bromination of 3-methyl-1-pentanol
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e Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, place 3-methyl-1-pentanol.

» Reagent Addition: Slowly add a brominating agent such as phosphorus tribromide (PBr3) or
hydrobromic acid (HBr) with cooling. The choice of reagent is critical; PBr3 is effective for
converting primary alcohols to alkyl bromides via an SN2 mechanism.[6]

o Reaction: The reaction mixture is typically heated to drive the reaction to completion.

o Workup: After cooling, the mixture is washed with water, a mild base (e.g., sodium
bicarbonate solution) to neutralize excess acid, and then brine.

 Purification: The crude product is dried over an anhydrous salt (e.g., MgSO4) and purified by
distillation.

(B—methyl—l—pentanoh PBr3 or HBr >(1—Bromo—3—methylpentane)

J
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Caption: Synthesis of 1-Bromo-3-methylpentane.

Synthesis of 1-bromo-4-methylpentan-3-one

The synthesis of a-bromo ketones can be achieved by the bromination of the corresponding
ketone.

Experimental Protocol: Bromination of 4-methyl-3-pentanone

e Reactant Preparation: 4-methyl-3-pentanone is dissolved in a suitable solvent, such as
methanol or acetic acid.

o Reagent Addition: A solution of bromine (Br2) in the same solvent is added dropwise with
stirring. The reaction is often carried out at a controlled temperature to minimize side
reactions.

e Reaction: The reaction proceeds via an acid- or base-catalyzed enol or enolate intermediate.
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o Workup: The reaction is quenched, and the product is extracted with an organic solvent. The
organic layer is washed to remove any remaining reagents and byproducts.

 Purification: The product is purified by distillation under reduced pressure. A similar
procedure is well-documented for the synthesis of 1-bromo-3-methyl-2-butanone.[7]

G—methyl—?;—pentanone)ib(ﬂl—bromo—4—methy1pentan—3—0ne)
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Caption: Synthesis of 1-bromo-4-methylpentan-3-one.

Applications in Research and Drug Development

Brominated compounds are valuable intermediates in the synthesis of pharmaceuticals and
other biologically active molecules.[8] The introduction of a bromine atom can influence a
molecule's pharmacokinetic and pharmacodynamic properties.[9]

o Scaffold for Heterocycle Synthesis: The bifunctional nature of 1-bromo-4-methylpentan-3-
one (a ketone and an alkyl halide) makes it an excellent starting material for the synthesis of
various heterocyclic compounds.

e Precursor for Grignard Reagents: 1-Bromo-3-methylpentane can be readily converted to the
corresponding Grignard reagent, which is a powerful tool for forming new carbon-carbon
bonds.

o Fragment-Based Drug Discovery: Small, functionalized molecules like these can be used in
fragment-based screening to identify new lead compounds in drug discovery programs.

¢ Synthesis of Natural Products and Analogs: These compounds can serve as key building
blocks in the total synthesis of natural products or in the creation of analogs with potentially
improved biological activity. For instance, 1-bromo-4-methylpentane has been used in the
synthesis of various organic molecules.[4]

Spectroscopic Characterization
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The structure of these compounds can be unequivocally confirmed using a combination of

spectroscopic techniques.

Table 4: Expected Spectroscopic Data

1-Bromo-4-methylpentan-

Technique . 1-Bromo-3-methylpentane
-one
) ) Signals for the CH3 groups,
Signals corresponding to the
] the CH, and the CH2 groups,
CH3, CH, CH2 adjacent to the ) ]
1H NMR ] ] with the CH2 adjacent to the
bromine, and CH2 adjacent to ] ]
bromine being the most
the carbonyl. ]
downfield.
A signal for the carbonyl
carbon (~200 ppm), and Six distinct signals for the six
13C NMR

signals for the other five

carbon atoms.

carbon atoms in the molecule.

IR Spectroscopy

A strong absorption band for
the C=0 stretch (around 1715

cm~1).

Absence of a strong carbonyl
peak. Presence of C-H
stretching and bending

vibrations.

Mass Spectrometry

A molecular ion peak and
characteristic isotopic pattern
for bromine (**Br and 8!Br in
~1:1 ratio). Fragmentation
patterns would include loss of
Br and cleavage adjacent to

the carbonyl! group.

Molecular ion peak with the
bromine isotopic pattern.
Fragmentation would involve
the loss of Br and the
formation of stable

carbocations.[10]

Safety and Handling

Both 1-bromo-4-methylpentan-3-one and 1-bromo-3-methylpentane should be handled with

care in a well-ventilated fume hood, with appropriate personal protective equipment (PPE).

e Hazards: These compounds are flammable liquids and vapors.[2] They can cause skin and

serious eye irritation, and may cause respiratory irritation.[2]
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» Handling: Avoid contact with skin and eyes.[11] Wear protective gloves, clothing, and
eye/face protection. Keep away from heat, sparks, and open flames.[12]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11][13]
o First Aid:
o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[11]

o Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty
of water.[11]

o Eye Contact: Rinse with pure water for at least 15 minutes.[11]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a doctor or poison
control center immediately.[11]

Conclusion

While the initially requested "1-Bromo-3-methylpentan-4-one" is based on ambiguous
nomenclature, the exploration of its valid structural isomer, 1-bromo-4-methylpentan-3-one, and
the related alkane, 1-bromo-3-methylpentane, provides significant insight into the chemistry
and utility of brominated aliphatic compounds. Their value as synthetic intermediates is
underscored by their versatile reactivity, which allows for their incorporation into a wide range of
more complex molecules, including those with potential applications in drug development and
materials science. A thorough understanding of their synthesis, properties, and safe handling is
paramount for their effective use in a research setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3213280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

